Cas no 478079-43-5 (1-Pyrrolidinyl(thieno[2,3-b]quinolin-2-yl)methanone)

• Product Name: 1-Pyrrolidinyl(thieno[2,3-b]quinolin-2-yl)methanone
• CAS No: 478079-43-5
• MF: C₁₆H₁₄N₂OS
• MW: 282.360162258148
• MDL: MFCD02571253
• CID: 5014041
• Update Time: 2025-11-02

1-Pyrrolidinyl(thieno[2,3-b]quinolin-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• 1-pyrrolidinyl(thieno[2,3-b]quinolin-2-yl)methanone
• 1-{thieno[2,3-b]quinoline-2-carbonyl}pyrrolidine
• Oprea1_336250
• 1-Pyrrolidinyl(thieno[2,3-b]quinolin-2-yl)methanone

• MDL： MFCD02571253
• Inchi： 1S/C16H14N2OS/c19-16(18-7-3-4-8-18)14-10-12-9-11-5-1-2-6-13(11)17-15(12)20-14/h1-2,5-6,9-10H,3-4,7-8H2
• InChI Key： AFBYYHWKKKITTJ-UHFFFAOYSA-N
• SMILES： S1C2C(=CC3C=CC=CC=3N=2)C=C1C(N1CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 383
• XLogP3: 3.6
• Topological Polar Surface Area: 61.4

Additional information on 1-Pyrrolidinyl(thieno[2,3-b]quinolin-2-yl)methanone

Recent Advances in the Study of 1-Pyrrolidinyl(thieno[2,3-b]quinolin-2-yl)methanone (CAS: 478079-43-5)

The compound 1-Pyrrolidinyl(thieno[2,3-b]quinolin-2-yl)methanone (CAS: 478079-43-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 1-Pyrrolidinyl(thieno[2,3-b]quinolin-2-yl)methanone as a promising scaffold for the development of novel kinase inhibitors. The compound's thienoquinoline core, combined with the pyrrolidinyl methanone moiety, offers a versatile platform for structural modifications aimed at enhancing selectivity and potency against specific kinase targets. Several research groups have reported successful synthesis routes for this compound, with optimized yields and purity suitable for further biological evaluation.

In vitro studies have demonstrated that 1-Pyrrolidinyl(thieno[2,3-b]quinolin-2-yl)methanone exhibits potent inhibitory activity against a range of kinases implicated in cancer and inflammatory diseases. Notably, its ability to selectively target certain isoforms of protein kinase C (PKC) has been a focal point of recent investigations. These findings suggest potential applications in oncology, where PKC isoforms play critical roles in tumor progression and metastasis.

Further pharmacological characterization has revealed favorable drug-like properties for this compound, including reasonable solubility, metabolic stability, and low cytotoxicity in normal cell lines. However, challenges remain in optimizing its pharmacokinetic profile, particularly in terms of oral bioavailability and blood-brain barrier penetration. Ongoing structure-activity relationship (SAR) studies are exploring various derivatives to address these limitations while maintaining the compound's therapeutic efficacy.

The molecular mechanism of action of 1-Pyrrolidinyl(thieno[2,3-b]quinolin-2-yl)methanone has been elucidated through X-ray crystallography studies, which revealed its binding mode within the ATP-binding pocket of target kinases. These structural insights have provided valuable information for rational drug design efforts, enabling the development of second-generation analogs with improved target engagement and reduced off-target effects.

Recent preclinical evaluations in animal models have shown promising results, particularly in xenograft models of solid tumors. The compound demonstrated significant tumor growth inhibition with manageable toxicity profiles, supporting its potential progression to clinical development. Combination therapy studies are currently underway to explore synergistic effects with existing anticancer agents.

In conclusion, 1-Pyrrolidinyl(thieno[2,3-b]quinolin-2-yl)methanone represents a compelling case study in modern drug discovery, showcasing how rational design of heterocyclic compounds can yield promising therapeutic candidates. While further optimization and clinical validation are needed, the current body of research positions this compound as a valuable tool compound and potential lead for the development of novel kinase-targeted therapies.